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Compound of Interest

Compound Name: 2-Mesitylenesulfonyl chloride
CAS No.: 773-64-8
Cat. No.: B1662060
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, particularly when handling reactive chemical compounds such as 2-
Mesitylenesulfonyl chloride. This guide provides immediate, essential safety protocols and
logistical plans for its use and disposal, serving as a critical resource to mitigate risks and
ensure a safe working environment.

Chemical Identifier and Hazard Information

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1662060#bc-rfq
https://www.benchchem.com/product/b1662060/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-2-mesitylenesulfonyl-chloride
https://www.benchchem.com/product/b1662060/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-2-mesitylenesulfonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Chemical Name

2-Mesitylenesulfonyl chloride

Synonyms 2,4,6-Trimethylbenzenesulfonyl chloride
CAS Number 773-64-8

Molecular Formula CoH11ClIO2S

Molecular Weight 218.70 g/mol

Physical State Powder Solid

Appearance Off-white

Odor Pungent

Primary Hazards

Causes severe skin burns and eye damage,

May cause respiratory irritation.

Signal Word

Danger

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. The following table

summarizes the required PPE for handling 2-Mesitylenesulfonyl chloride.
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Body Part Required PPE Standard/Specification

Safety goggles creating an
airtight seal, or a full face

Eyes/Face o ] ) ANSI 787.1
shield if there is a risk of

splashing.[1][2]

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
_ rubber), a lab coat, and in case
Skin/Body ) EN 374
of large-scale operations or
spills, a chemical-resistant

apron or coveralls.[1][2][3]

A NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 for dusts)

) if exposure limits are exceeded

Respiratory S ) NIOSH/MSHA or EN 149

or if irritation is experienced.
Use is recommended in a well-
ventilated area or under a

chemical fume hood.[1]

Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for ensuring safety during the handling of 2-
Mesitylenesulfonyl chloride.
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Workflow for Safe Handling of 2-Mesitylenesulfonyl Chloride
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Proceed ifjunderstood Always be prepared

A4
Engineering Controls Emergency Preparedness
- Use Chemical Fume Hood - Locate Eyewash/Shower
- Ensure Proper Ventilation - Know Spill Procedure

repare for handling
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- Goggles/Face Shield
- Gloves
- Lab Coat
- Respirator (if needed)

Ready to handle

Handling Procedure
- Weighing & Transferring
- Reaction Setup

Post-procedure

Decontamination
- Clean Glassware
- Wipe Surfaces

After decontamination

Waste Disposal

- Segregate Waste
- Label Containers

Click to download full resolution via product page

Caption: Logical workflow for handling 2-Mesitylenesulfonyl chloride.
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Operational and Disposal Plans

Handling and Storage:

certified chemical fume hood.

Avoid the formation of dust.

First-Aid Measures:

Always handle 2-Mesitylenesulfonyl chloride in a well-ventilated area, preferably within a

Keep the container tightly closed and store it in a cool, dry, and well-ventilated place.
The substance is moisture-sensitive; store it under an inert atmosphere if possible.[4]

Incompatible materials to avoid include strong bases, strong oxidizing agents, and acids.

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

Ingestion . . . .
mouth with water. Seek immediate medical
attention.

Spill and Disposal Management:
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o Spills: In case of a spill, wear appropriate PPE. For small spills, absorb the material with an
inert absorbent such as sand or vermiculite and place it in a sealed container for disposal.
For larger spills, evacuate the area and contact the institution's environmental health and
safety department.

» Disposal: All waste containing 2-Mesitylenesulfonyl chloride must be treated as hazardous
waste. Dispose of the contents and container to an approved waste disposal plant.[5]
Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification. Do not dispose of it in the sewer
system. Contaminated PPE should also be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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